![molecular formula C24H39N3O B2973749 1-(Benzotriazol-1-yl)octadecan-1-one CAS No. 41115-64-4](/img/structure/B2973749.png)
1-(Benzotriazol-1-yl)octadecan-1-one
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Overview
Description
1-(Benzotriazol-1-yl)octadecan-1-one, also known as BOD, is a compound that belongs to the class of benzotriazole derivatives. It is widely used in scientific research as a photo-initiator and UV absorber. BOD has a unique structure that makes it useful in various applications, such as polymer synthesis, surface modification, and coatings.
Mechanism of Action
The mechanism of action of 1-(Benzotriazol-1-yl)octadecan-1-one involves the absorption of UV radiation and subsequent energy transfer to the polymerization initiator. Upon absorption of UV radiation, this compound undergoes a photochemical reaction, resulting in the formation of free radicals. These free radicals can initiate the polymerization of monomers and lead to the formation of a polymer network.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is not toxic to cells and does not induce significant cytotoxicity. This compound has also been shown to have low skin irritation potential and is not a skin sensitizer.
Advantages and Limitations for Lab Experiments
1-(Benzotriazol-1-yl)octadecan-1-one has several advantages for lab experiments. It is a highly efficient photo-initiator and UV absorber, which makes it useful in various applications, such as polymer synthesis, surface modification, and coatings. This compound is also easy to synthesize and has a high purity. However, this compound has some limitations. It has a low solubility in water, which can limit its use in aqueous systems. This compound also has a relatively high cost compared to other photo-initiators and UV absorbers.
Future Directions
There are several future directions for the use of 1-(Benzotriazol-1-yl)octadecan-1-one in scientific research. One potential application is in the development of new materials with improved properties, such as increased strength and durability. This compound can also be used in the development of new coatings for various applications, such as in the automotive industry. Additionally, this compound can be used in the development of new photo-initiators and UV absorbers with improved efficiency and performance.
Conclusion:
In conclusion, this compound is a compound that has unique properties that make it useful in various applications, such as polymer synthesis, surface modification, and coatings. This compound is easy to synthesize and has a high purity. It is a highly efficient photo-initiator and UV absorber. Although there is limited information available on the biochemical and physiological effects of this compound, it has been shown to be non-toxic and have low skin irritation potential. This compound has some limitations, such as low solubility in water and high cost compared to other photo-initiators and UV absorbers. However, there are several future directions for the use of this compound in scientific research, such as in the development of new materials and coatings, and the development of new photo-initiators and UV absorbers.
Synthesis Methods
1-(Benzotriazol-1-yl)octadecan-1-one can be synthesized through a simple and efficient process. The most common method involves the reaction of octadecanoyl chloride with benzotriazole in the presence of a base, such as triethylamine. The reaction results in the formation of this compound and hydrochloric acid as a byproduct. The purity of the synthesized this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
1-(Benzotriazol-1-yl)octadecan-1-one has been widely used in scientific research due to its unique properties. It is a highly efficient photo-initiator and UV absorber, which makes it useful in various applications, such as polymer synthesis, surface modification, and coatings. This compound can be used as a photo-initiator in the polymerization of acrylates, methacrylates, and other monomers. It can also be used as a UV absorber in coatings to protect against UV radiation damage.
Properties
IUPAC Name |
1-(benzotriazol-1-yl)octadecan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H39N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(28)27-23-20-18-17-19-22(23)25-26-27/h17-20H,2-16,21H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLLRBGOCZQYGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)N1C2=CC=CC=C2N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H39N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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